2-{[5-(3,4-dichlorophenyl)-1-[4-(trifluoromethoxy)phenyl]-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-[5-(3,4-dichlorophenyl)-1-[4-(trifluoromethoxy)phenyl]imidazol-2-yl]sulfanyl-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C21H13Cl2F3N4O2S2/c22-15-6-1-12(9-16(15)23)17-10-28-20(34-11-18(31)29-19-27-7-8-33-19)30(17)13-2-4-14(5-3-13)32-21(24,25)26/h1-10H,11H2,(H,27,29,31)
• InChI Key: IBGJXPVNEFBTLP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C(=CN=C2SCC(=O)NC3=NC=CS3)C4=CC(=C(C=C4)Cl)Cl)OC(F)(F)F
• Molecular Formula: C21H13Cl2F3N4O2S2
• Molecular Weight: 545.4 g/mol

Description

The compound contains several functional groups including an imidazole ring, a thiazole ring, a sulfanyl group, and a trifluoromethoxy group. The presence of these groups suggests that the compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the imidazole and thiazole rings, the introduction of the sulfanyl group, and the attachment of the trifluoromethoxy group. Unfortunately, without specific information on the synthesis of this compound, it’s difficult to provide a detailed analysis.

Molecular Structure Analysis

The molecular structure of the compound, as indicated by its name, includes an imidazole ring attached to a phenyl ring with two chlorine atoms (3,4-dichlorophenyl), a phenyl ring with a trifluoromethoxy group (4-trifluoromethoxyphenyl), and a thiazole ring. The presence of these rings and groups would likely result in a complex three-dimensional structure.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the conditions and the reagents present. The imidazole and thiazole rings, for example, might undergo reactions typical of aromatic compounds. The sulfanyl group could potentially be oxidized, and the trifluoromethoxy group might undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of the polar trifluoromethoxy group and the potentially ionizable imidazole ring could affect the compound’s solubility in different solvents.

Future Directions

The potential applications of this compound would depend on its physical, chemical, and biological properties. Given the functional groups present in the compound, it could be of interest in the fields of medicinal chemistry or materials science.